Cas no 6237-99-6 (2-Ethyl-6-hydroxy-5-nitropyrimidin-4(3H)-one)

• Product Name: 2-Ethyl-6-hydroxy-5-nitropyrimidin-4(3H)-one
• CAS No: 6237-99-6
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• CID: 956605
• PubChem ID: 230646
• Update Time: 2025-04-19

2-Ethyl-6-hydroxy-5-nitropyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-hydroxy-5-nitropyrimidin-4(3H)-one
• 2-ethyl-4-hydroxy-5-nitro-1H-pyrimidin-6-one
• 2-Aethyl-4,6-dihydroxy-5-nitro-pyrimidin
• 2-ethyl-5-nitro-1H-pyrimidine-4,6-dione
• AC1L5JZH
• AC1Q6BPC
• ANW-69939
• AR-1E1492
• CTK5B4988
• NSC25738
• DTXSID60282401
• SY347953
• A868484
• 2-ethyl-6-hydroxy-5-nitro-4(3H)-Pyrimidinone
• NSC-25738
• SB55911
• SCHEMBL10300251
• AKOS006306718
• 6237-99-6
• 2-Ethyl-5-nitropyrimidine-4,6-diol
• DB-116793

• MDL： MFCD11218932
• Inchi： 1S/C6H7N3O4/c1-2-3-7-5(10)4(9(12)13)6(11)8-3/h2H2,1H3,(H2,7,8,10,11)
• InChI Key： XSQADURXUUGZPI-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(CC)=N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04371
• Monoisotopic Mass: 185.043656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 0.2

Experimental Properties

• Density: 1.69
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.673
• PSA: 104.83